Cas no 2580200-52-6 (2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid
• CAS No: 2580200-52-6
• MF: C₁₆H₂₃NO₆
• MW: 325.3569252491
• CID: 5659551
• PubChem ID: 165889738
• Update Time: 2025-06-13

2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580200-52-6
• EN300-27723085
• 2-{[(tert-butoxy)carbonyl]amino}-4,5-diethoxybenzoic acid
• 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid

• Inchi： 1S/C16H23NO6/c1-6-21-12-8-10(14(18)19)11(9-13(12)22-7-2)17-15(20)23-16(3,4)5/h8-9H,6-7H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： IEPVOTWPAFYYSH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(=O)O)OCC)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.15253745g/mol
• Monoisotopic Mass: 325.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid (CAS No. 2580200-52-6)

2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid, identified by the chemical abstracts service number CAS No. 2580200-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoic acid core substituted with diethoxy and tert-butoxycarbonylamino functional groups, exhibits a unique structural and chemical profile that makes it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid consists of a benzene ring substituted at the 4 and 5 positions with ethoxy groups, and at the 2 position with an amino group protected by a tert-butoxycarbonyl (Boc) group. This protection strategy is commonly employed in peptide synthesis to prevent unwanted side reactions, ensuring the stability and reactivity of the amino group during subsequent chemical modifications.

The Boc-protected amino group in this compound is particularly significant, as it allows for selective deprotection under mild acidic conditions, making it an ideal candidate for multi-step synthetic routes. The diethoxy substitution pattern at the 4 and 5 positions enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that benzoic acid analogs can exhibit anti-inflammatory, antimicrobial, and antioxidant properties. The presence of ethoxy groups in 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid may further modulate these activities by influencing electronic and steric interactions with biological targets.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. For instance, researchers have utilized derivatives of benzoic acid to develop novel inhibitors targeting enzyme-catalyzed reactions involved in metabolic pathways. The combination of diethoxy and Boc-protected amino functionalities provides a versatile platform for constructing peptidomimetics and other bioactive scaffolds.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes to identify potential drug candidates. The structural features of 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid, such as its aromaticity and functional group distribution, make it a promising candidate for docking studies against protein targets. Such studies have revealed its potential as an inhibitor of enzymes implicated in cancer progression and neurodegenerative disorders.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps include selective methylation or ethylation at specific positions on the benzene ring followed by Boc protection of the amino group. These synthetic strategies are well-documented in modern organic chemistry literature and serve as templates for designing related compounds.

From a medicinal chemistry perspective, the structural diversity offered by benzoic acid derivatives continues to inspire new drug discovery efforts. The unique combination of electronic and steric effects provided by substituents such as ethoxy groups can fine-tune molecular interactions with biological receptors. This adaptability makes compounds like 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid valuable tools for developing next-generation therapeutics.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4,5-diethoxybenzoic acid (CAS No. 2580200-52-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional properties. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. As our understanding of biological pathways continues to expand, compounds like this one will remain indispensable in the quest for innovative therapeutic solutions.